![molecular formula C15H17NO2 B2519170 (E)-1-((1R,5S)-3-oxa-8-azabicyclo[3.2.1]octan-8-yl)-3-phenylprop-2-en-1-one CAS No. 1396892-82-2](/img/structure/B2519170.png)
(E)-1-((1R,5S)-3-oxa-8-azabicyclo[3.2.1]octan-8-yl)-3-phenylprop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-1-((1R,5S)-3-oxa-8-azabicyclo[3.2.1]octan-8-yl)-3-phenylprop-2-en-1-one, commonly known as SCH-23390, is a selective dopamine D1 receptor antagonist. It is widely used in scientific research to study the role of dopamine in various physiological and pathological processes.
Scientific Research Applications
Clinical Tolerance and Pharmacokinetics
- Cefazedone Studies : Research on cefazedone, a compound with an azabicyclooctane structure similar to the one inquired about, has focused on its tolerance and pharmacokinetics in humans. Studies demonstrated the systemic and local tolerance of cefazedone, comparing it to other cephalosporins like cefazolin. These studies provide insights into the safety profile of azabicyclooctane derivatives in clinical settings (Züllich & Sack, 1979); (Ungethüm & Leopoid, 1979).
Muscarinic Receptor Ligand Research
- PTAC's Antipsychotic-like Activity : A study on PTAC, another azabicyclo compound, highlighted its unexpected antipsychotic-like activity due to its action on muscarinic receptors, offering a potential new approach in medical treatment for conditions like schizophrenia without directly affecting dopamine receptors (Bymaster et al., 1998).
Metabolism Studies
- Gliclazide Metabolism : Gliclazide, featuring an azabicyclooctyl ring, was studied for its metabolic pathways in humans. The research identified several metabolites and suggested the major excretory route, providing a basis for understanding the metabolism of azabicyclo compounds (Oida et al., 1985).
Investigating Potential Nephrotoxicity
- Cefazedone and Gentamicin Combination : An exploration of cefazedone’s potential nephrotoxicity, in combination with gentamicin, used alanine-amino-peptidase in urine as a marker. Results indicated that cefazedone did not add to the nephrotoxic effects of gentamicin, highlighting the importance of evaluating drug combinations for safety (Mondorf, 1979).
SPET Imaging Studies
- Muscarinic Acetylcholine Receptors Imaging : Research utilizing SPET imaging with IQNP isotopes to study muscarinic acetylcholine receptors in humans illustrated the potential of azabicyclo compounds in diagnostic imaging, aiding in the understanding of receptor distribution and function in the brain (Nobuhara et al., 2001).
properties
IUPAC Name |
(E)-1-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)-3-phenylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2/c17-15(9-6-12-4-2-1-3-5-12)16-13-7-8-14(16)11-18-10-13/h1-6,9,13-14H,7-8,10-11H2/b9-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXMWHRRFOFGVPF-RMKNXTFCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2COCC1N2C(=O)C=CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2COCC1N2C(=O)/C=C/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.